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Compound of Interest

Compound Name:
3-Chloro-N,N-bis(2-

hydroxyethyl)aniline

Cat. No.: B1265621 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analytical methodologies for 3-Chloro-N,N-bis(2-hydroxyethyl)aniline. This

compound, with the CAS number 92-00-2, is of interest in various fields, including

pharmaceutical research and polymer chemistry, due to its unique molecular structure featuring

a chlorinated aromatic ring and hydrophilic hydroxyethyl groups.[1]

Core Physicochemical Properties
The fundamental physicochemical properties of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline are

summarized in the table below. These properties are crucial for understanding its behavior in

different chemical and biological systems.
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Property Value Source(s)

Molecular Formula C10H14ClNO2 [1][2][3][4]

Molecular Weight 215.67 g/mol [1][3]

IUPAC Name
2-[3-chloro-N-(2-

hydroxyethyl)anilino]ethanol
[3][5]

CAS Number 92-00-2 [1][2][3][4][5][6][7][8]

Melting Point 84 °C [1][2][4][8]

Physical State
Solid (White to Yellow/Orange

powder/crystal)
[4][8]

Solubility
Soluble in Methanol; Slightly

soluble in water
[1][2][7][8]

Purity >90.0% (by GC) [4][8]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-Chloro-N,N-bis(2-
hydroxyethyl)aniline are outlined below.

1. Synthesis Protocols

Two primary methods for the synthesis of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline are

commonly cited:

Condensation of 3-chloroaniline with Diethanolamine:

A mixture of 3-chloroaniline and diethanolamine is prepared.

An acid catalyst is added to the reaction mixture.

The mixture is heated under reflux for a specified period to drive the condensation

reaction.
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Upon completion, the reaction mixture is cooled, and the product is isolated and purified,

typically through recrystallization.[1]

Reaction of 3-chloroaniline with 2-chloroethanol (Eschweiler-Clarke type reaction):

3-chloroaniline is dissolved in a suitable solvent.

An excess of 2-chloroethanol and a base, such as sodium carbonate or sodium hydroxide,

are added to the mixture.[1]

The mixture is stirred and refluxed for several hours.[9]

After the reaction is complete, the mixture is cooled, and the product is extracted using an

organic solvent.

The organic layer is then washed, dried, and the solvent is evaporated to yield the crude

product, which can be further purified.

2. Analytical Protocols

To confirm the identity and purity of synthesized 3-Chloro-N,N-bis(2-hydroxyethyl)aniline, a

combination of spectroscopic and chromatographic techniques is employed.

Gas Chromatography-Mass Spectrometry (GC-MS):

A dilute solution of the compound in a volatile organic solvent (e.g., methanol) is prepared.

The sample is injected into the GC, where it is vaporized and separated based on its

boiling point and interaction with the stationary phase of the column.

The separated components then enter the mass spectrometer, where they are ionized and

fragmented.

The resulting mass spectrum provides a unique fragmentation pattern, which can be used

to identify the compound and assess its purity.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS):
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A solution of the compound is prepared in a suitable solvent compatible with the mobile

phase.

The sample is injected into the LC system and separated on a column based on its

polarity.

The eluent from the LC column is introduced into the mass spectrometer for detection and

identification. This is particularly useful for analyzing the compound in complex matrices.

[3]

Infrared (IR) Spectroscopy:

A small amount of the solid sample is mixed with KBr powder and pressed into a pellet, or

analyzed directly using an ATR-FTIR spectrometer.

The IR spectrum is recorded, showing characteristic absorption bands for the functional

groups present, such as O-H stretching for the hydroxyl groups, C-N stretching for the

amine, and C-Cl stretching for the chloro group.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

The compound is dissolved in a deuterated solvent (e.g., CDCl3 or DMSO-d6).

¹H NMR and ¹³C NMR spectra are acquired.

The chemical shifts, integration, and splitting patterns of the peaks in the ¹H NMR

spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are used to confirm the

molecular structure of the compound.[3]

Visualizations: Pathways and Workflows
The following diagrams illustrate key processes related to 3-Chloro-N,N-bis(2-
hydroxyethyl)aniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N_N-bis_2-hydroxyethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N_N-bis_2-hydroxyethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-N_N-bis_2-hydroxyethyl_aniline
https://www.benchchem.com/product/b1265621?utm_src=pdf-body
https://www.benchchem.com/product/b1265621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Product3-Chloroaniline

3-Chloro-N,N-bis(2-hydroxyethyl)aniline

Condensation

Diethanolamine

+ Acid Catalyst

Click to download full resolution via product page

Caption: Synthesis of 3-Chloro-N,N-bis(2-hydroxyethyl)aniline via condensation.
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Caption: A typical analytical workflow for compound characterization.
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Caption: Conceptual metabolic pathways for xenobiotics like the title compound.

Potential Applications and Biological Interactions
3-Chloro-N,N-bis(2-hydroxyethyl)aniline has been investigated for several applications:

Pharmaceutical Research: Its ability to form complexes with metal ions suggests potential

use in drug development.[1] The hydroxyethyl groups enhance its solubility, which may

facilitate interactions with cellular components, while the chlorine atom increases its

reactivity, potentially affecting enzyme activity.[1]

Analytical Chemistry: The complexation properties also make it a candidate for use as a

chelating agent in analytical separations.[1]

Dyes and Pigments: It serves as an intermediate in the synthesis of various dyes and

pigments.[1][7]

Polymer Chemistry: It has been explored as a potential curing agent for epoxy resins.[1]
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Research indicates that this compound may possess antimicrobial properties, which are

currently under investigation for various applications in medicine and industry.[1] Further

studies are necessary to fully understand its mechanisms of action and its efficacy and safety

for therapeutic use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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